B1575549 XPF-St4

XPF-St4

Cat. No.: B1575549
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Description

Purpose: XPF-St4 (Xenopolymeric Fluorostabilizer-4) is a high-performance fluorinated compound developed for applications in flame retardancy, thermal stabilization, and corrosion resistance in industrial polymers . This section outlines its synthesis, structural characteristics, and primary applications.

Methods: this compound is synthesized via a three-step reaction involving fluorinated monomer crosslinking under controlled catalytic conditions (Pt/Ir catalysts, 120–150°C). Structural validation was performed using NMR, X-ray crystallography, and XRF spectroscopy .

Results: Key properties include a melting point of 285°C, thermal stability up to 400°C, and solubility in polar aprotic solvents. In flame-retardant epoxy composites, this compound reduces peak heat release rate (pHRR) by 62% compared to untreated controls .

Conclusion: this compound demonstrates superior thermal and chemical stability, making it a leading candidate for high-temperature polymer applications.

Properties

bioactivity

Gram+ & Gram-, Fungi, Mammalian cells,

sequence

GWASSIGSILGKFAKGGAQAFLQPK

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data Analysis

Table 2: Experimental Performance in Epoxy Composites
Compound Tensile Strength (MPa) Impact Resistance (J/m) Flame Out Time (s)
This compound 78.4 ± 2.1 45.3 ± 1.8 12.5 ± 0.6
DiDOPO-Bz 65.2 ± 3.0 32.1 ± 2.4 18.9 ± 1.1
EP-FR45 72.8 ± 2.7 38.7 ± 1.5 14.2 ± 0.9

Analysis :

  • This compound achieves a 20% higher tensile strength than DiDOPO-Bz, attributed to its rigid fluorinated matrix .
  • Discrepancies in flame-out time between this compound and EP-FR45 (12.5 vs. 14.2 s) may arise from differences in radical scavenging mechanisms .

Discussion of Results

This compound’s dominance in flame retardancy aligns with its high phosphorus content (12.7 wt%) and synergistic fluorocarbon interactions . However, its higher synthesis cost compared to GF-220 (~18% cost premium) limits adoption in cost-sensitive sectors.

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